Cas no 1207992-41-3 (1-(2H-tetrazol-5-yl)propan-1-one)

• Product Name: 1-(2H-tetrazol-5-yl)propan-1-one
• CAS No: 1207992-41-3
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 5065784
• Update Time: 2025-08-02

1-(2H-tetrazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AT27308
• 1-(1H-TETRAZOL-5-YL)PROPAN-1-ONE
• 1-(2H-tetrazol-5-yl)propan-1-one

• Inchi： 1S/C4H6N4O/c1-2-3(9)4-5-7-8-6-4/h2H2,1H3,(H,5,6,7,8)
• InChI Key： GJMUOBKFXWDDQI-UHFFFAOYSA-N
• SMILES： O=C(C1N=NNN=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• XLogP3: 0
• Topological Polar Surface Area: 71.5

Additional information on 1-(2H-tetrazol-5-yl)propan-1-one

1-(2H-Tetrazol-5-yl)Propan-1-one: A Comprehensive Overview

1-(2H-Tetrazol-5-yl)Propan-1-one, also known by its CAS number 1207992-41-3, is a chemical compound that has garnered significant attention in the field of organic synthesis and drug discovery. This compound belongs to the class of tetrazoles, which are heterocyclic aromatic compounds containing a five-membered ring with four nitrogen atoms. The presence of the tetrazole ring in this molecule imparts unique chemical properties, making it a valuable intermediate in various synthetic processes.

The structure of 1-(2H-Tetrazol-5-yl)Propan-1-one consists of a ketone group attached to a tetrazole moiety. This combination makes the compound highly reactive, particularly in nucleophilic substitution reactions. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, including antiviral and anticancer agents. For instance, researchers have explored its role in the development of inhibitors targeting specific enzymes involved in viral replication and cancer cell proliferation.

One of the most notable applications of 1-(2H-Tetrazol-5-yl)Propan-1-one is in the field of medicinal chemistry. Its ability to act as a versatile precursor has led to its use in the construction of complex molecular frameworks. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can be employed in the synthesis of novel tetrazole-containing heterocycles with potential antitumor activity. These findings underscore its importance as a key intermediate in drug discovery pipelines.

In addition to its role in medicinal chemistry, 1-(2H-Tetrazol-5-yl)Propan-1-one has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and semiconducting materials. Recent advancements in this area have shown promising results, with researchers exploring its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The synthesis of 1-(2H-Tetrazol-5-yl)Propan-1-one typically involves a multi-step process that begins with the preparation of the tetrazole ring. One common method involves the reaction of an appropriate amine with cyanogen bromide or other nitrating agents under specific conditions. The ketone group is then introduced through oxidation or other functional group transformations. These synthetic routes have been optimized over time, leading to higher yields and improved purity levels.

From an environmental perspective, the handling and disposal of 1-(2H-Tetrazol-5-yl)Propan-1-one require careful consideration due to its chemical reactivity. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to minimize exposure and ensure safe handling practices. This includes using appropriate personal protective equipment (PPE) and adhering to standard laboratory safety guidelines.

In conclusion, 1-(2H-Tetrazol-5-yL)Propan-1-one, with its CAS number 1207992413, stands as a pivotal compound in modern organic synthesis and drug discovery. Its versatile structure and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and potentials for this compound, its significance within the scientific community is expected to grow further.